Cas no 858184-47-1 (1-Pentanone,2-amino-2-ethyl-1-phenyl-)

• Product Name: 1-Pentanone,2-amino-2-ethyl-1-phenyl-
• CAS No: 858184-47-1
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 717881
• PubChem ID: 70444356
• Update Time: 2025-04-19

1-Pentanone,2-amino-2-ethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,2-amino-2-ethyl-1-phenyl-
• 858184-47-1
• 2-amino-2-ethyl-1-phenylpentan-1-one

• Inchi： 1S/C13H19NO/c1-3-10-13(14,4-2)12(15)11-8-6-5-7-9-11/h5-9H,3-4,10,14H2,1-2H3
• InChI Key： OMZSKMQEWCFQEG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(CC)(CCC)N

Computed Properties

• Exact Mass: 205.147
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 2.7